(2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt

• CAS RN: 112097-97-9
• Molecular Formula: C6H6N3NaO3S
• Molecular Weight: 223.19 g/mol
• IUPAC Name: sodium;(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetate
• InChI: InChI=1S/C6H7N3O3S.Na/c1-12-9-4(5(10)11)3-2-13-6(7)8-3;/h2H,1H3,(H2,7,8)(H,10,11);/q;+1/p-1/b9-4+
• InChI Key: DDBJALALMACFEO-JOKMOOFLSA-M
• Isomeric SMILES: CO/N=C(\C1=CSC(=N1)N)/C(=O)[O-].[Na+]
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)[O-].[Na+]
• synonyms: (2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt

Description

(2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt, also known as ATMA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

(2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt has been shown to have potential applications in a variety of scientific research areas. One of the most promising areas is in the field of cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as well as its ability to modulate the immune system.

Mechanism of Action

The exact mechanism of action of (2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, leading to potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt in lab experiments is that it is a relatively stable compound that can be easily synthesized in large quantities. Additionally, this compound has been shown to have low toxicity, making it a safe compound to work with in the lab. However, one limitation of using this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research involving (2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt. One area of interest is in the development of this compound-based therapies for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in different experimental settings. Finally, there is potential for the development of new synthetic methods for this compound that could improve its efficiency and reduce its cost of production.

Synthesis Methods

(2-Aminothiazol-4-yl)[(Z)-methoxyimino]acetic acid sodium salt can be synthesized through a multi-step process involving the reaction of 2-aminothiazole with various reagents. One commonly used method involves the reaction of 2-aminothiazole with methoxyiminoacetic acid in the presence of sodium hydroxide, followed by the addition of sodium nitrite. The resulting compound is then treated with sodium bisulfite to yield this compound as a sodium salt.